Cas no 1306605-42-4 (3-(difluoromethoxy)-5-methylthiophene-2-carboxylic acid)

• Product Name: 3-(difluoromethoxy)-5-methylthiophene-2-carboxylic acid
• CAS No: 1306605-42-4
• MF: C₇H₆F₂O₃S
• MW: 208.182548046112
• CID: 4587233
• Update Time: 2025-05-19

3-(difluoromethoxy)-5-methylthiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(difluoromethoxy)-5-methylthiophene-2-carboxylic acid
• 2-Thiophenecarboxylic acid, 3-(difluoromethoxy)-5-methyl-

• Inchi： 1S/C7H6F2O3S/c1-3-2-4(12-7(8)9)5(13-3)6(10)11/h2,7H,1H3,(H,10,11)
• InChI Key： WKQQJRYYMBSRSM-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)SC(C)=CC=1OC(F)F

Additional information on 3-(difluoromethoxy)-5-methylthiophene-2-carboxylic acid

Research Brief on 3-(Difluoromethoxy)-5-methylthiophene-2-carboxylic Acid (CAS: 1306605-42-4) in Chemical Biology and Pharmaceutical Applications

The compound 3-(difluoromethoxy)-5-methylthiophene-2-carboxylic acid (CAS: 1306605-42-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic carboxylic acid derivative, characterized by a thiophene core with difluoromethoxy and methyl substituents, exhibits promising physicochemical properties that make it a valuable scaffold for drug discovery and development.

Recent studies have focused on the synthesis and optimization of this compound, particularly exploring its role as a key intermediate in the production of bioactive molecules. The presence of the difluoromethoxy group enhances metabolic stability and membrane permeability, while the thiophene ring provides a versatile platform for further functionalization. Researchers have successfully employed this compound in the synthesis of novel kinase inhibitors and anti-inflammatory agents, demonstrating its broad utility in medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists utilized 3-(difluoromethoxy)-5-methylthiophene-2-carboxylic acid as a building block for developing selective JAK3 inhibitors. The compound's structural features allowed for optimal interactions with the ATP-binding site of the kinase, resulting in derivatives with improved potency and selectivity profiles. This research highlights the compound's potential in addressing autoimmune disorders and hematological malignancies.

Another significant application was reported in the field of agrochemicals, where derivatives of this compound showed remarkable fungicidal activity against phytopathogens. The difluoromethoxy group was found to enhance the compounds' bioavailability and environmental stability, making them attractive candidates for crop protection agents. These findings were published in Pest Management Science in early 2024, demonstrating the compound's versatility across different industries.

From a synthetic chemistry perspective, recent advances have focused on developing more efficient routes to produce 3-(difluoromethoxy)-5-methylthiophene-2-carboxylic acid with higher yields and purity. A 2024 Organic Process Research & Development publication described a novel continuous-flow synthesis method that significantly reduced reaction times and improved scalability compared to traditional batch processes. This technological advancement is particularly important for meeting the growing demand for this compound in pharmaceutical manufacturing.

Pharmacokinetic studies of derivatives containing this scaffold have revealed favorable absorption and distribution profiles, with several candidates advancing to preclinical development stages. The compound's ability to serve as a bioisostere for various carboxylic acid-containing drugs has expanded its applications in drug design, particularly in modifying existing therapeutics to improve their pharmacological properties.

Future research directions for 3-(difluoromethoxy)-5-methylthiophene-2-carboxylic acid include exploring its potential in targeted drug delivery systems and as a component of PROTACs (proteolysis-targeting chimeras). The compound's structural features make it particularly suitable for these emerging therapeutic modalities, which could further expand its applications in treating challenging diseases such as neurodegenerative disorders and certain cancers.